3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester
Description
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-derived compound featuring a tert-butyl carbamate group and a 6-bromo-pyridin-2-ylsulfanyl substituent. Its molecular formula is C15H22BrN3O2S, with a molecular weight of 356.27 g/mol . The compound is listed by four suppliers, though availability may vary depending on the source .
Properties
IUPAC Name |
tert-butyl 3-(6-bromopyridin-2-yl)sulfanylpiperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-9-5-6-11(10-18)21-13-8-4-7-12(16)17-13/h4,7-8,11H,5-6,9-10H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZLRUWJLMBWKHE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)SC2=NC(=CC=C2)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves the following steps:
Bromination of Pyridine: The starting material, pyridine, is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or a radical initiator.
Formation of Sulfanyl Linkage: The brominated pyridine is then reacted with a thiol compound to form the sulfanyl linkage. This step often requires a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) to deprotonate the thiol.
Piperidine Ring Formation: The intermediate is then reacted with piperidine under basic conditions to form the piperidine ring.
Esterification: Finally, the carboxylic acid group is esterified with tert-butyl alcohol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques such as crystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl linkage, to form sulfoxides or sulfones.
Reduction: Reduction reactions can target the bromine atom or the ester group, leading to debromination or reduction to the corresponding alcohol.
Substitution: The bromine atom on the pyridine ring can be substituted with various nucleophiles such as amines, thiols, or alkoxides.
Common Reagents and Conditions
Oxidation: Reagents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.
Substitution: Nucleophiles such as sodium azide (NaN3) or potassium thiolate (RSK) are used under basic conditions.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Debrominated products or alcohols.
Substitution: Various substituted pyridine derivatives.
Scientific Research Applications
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:
Medicinal Chemistry: It is used as an intermediate in the synthesis of potential therapeutic agents, particularly those targeting neurological disorders.
Biological Studies: The compound can be used to study the effects of brominated pyridine derivatives on biological systems.
Industrial Chemistry: It serves as a building block for the synthesis of complex organic molecules used in various industrial applications.
Mechanism of Action
The mechanism of action of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The brominated pyridine ring can interact with enzymes or receptors, potentially inhibiting their activity. The sulfanyl linkage and piperidine ring may also contribute to the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Variations and Functional Group Analysis
The compound is compared to analogs with modifications in the heterocyclic core, substituents, and linkage groups. Below is a summary of critical differences:
Comparative Analysis
Heterocyclic Core
- Pyridine vs. Pyrimidine : The target compound’s pyridine ring (one nitrogen) offers distinct electronic properties compared to pyrimidine derivatives (two nitrogens). Pyrimidines (e.g., and ) enable stronger hydrogen bonding and are common in medicinal chemistry .
- Substituent Position: In ’s methoxy analog, the substituent at pyridine-3 (vs.
Substituent Effects
- Bromine vs. Chlorine : Bromine’s larger atomic radius and weaker C-Br bond (vs. C-Cl) make the target compound more reactive in Suzuki-Miyaura couplings .
- Sulfanyl vs. Amino Linkage: The thioether group in the target compound provides moderate polarity, while amino analogs (e.g., ) exhibit higher solubility in polar solvents due to hydrogen-bonding capability .
Molecular Weight and Functional Groups
- The hydroxyethylsulfanyl derivative () has a significantly lower molecular weight (261.38 g/mol) due to the absence of a heteroaromatic ring, favoring applications requiring smaller scaffolds .
Biological Activity
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS Number: 1353981-13-1) is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article explores the molecular characteristics, biological activities, structure-activity relationships (SAR), and relevant case studies associated with this compound.
Molecular Characteristics
- Molecular Formula : C16H23BrN2O2S
- Molecular Weight : 387.33502 g/mol
- Chemical Structure : The compound features a piperidine ring substituted with a bromo-pyridine moiety and a tert-butyl ester functional group.
Biological Activity Overview
The biological activities of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester have been investigated in various studies. Key areas of focus include:
- Anticancer Activity : Preliminary studies suggest that this compound exhibits cytotoxic effects against several cancer cell lines.
- Anticonvulsant Properties : Similar compounds have shown promise in anticonvulsant activity, indicating potential therapeutic applications in epilepsy.
- Anti-inflammatory Effects : The compound's structural analogs have demonstrated the ability to inhibit COX enzymes, suggesting anti-inflammatory properties.
Structure-Activity Relationships (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound. The following factors influence its efficacy:
- Substituents on the Piperidine Ring : Variations in the substituents can significantly alter biological activity. For instance, the presence of electron-withdrawing groups can enhance potency.
- Bromo-Pyridine Moiety : The position and nature of substituents on the pyridine ring affect interactions with biological targets.
- Tert-butyl Ester Group : This group may influence solubility and bioavailability, impacting overall activity.
Anticancer Activity
A study evaluated the cytotoxic effects of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivatives against various cancer cell lines, including A431 (epidermoid carcinoma) and Jurkat (T-cell leukemia). The results indicated that certain derivatives exhibited IC50 values comparable to standard chemotherapeutic agents like doxorubicin, demonstrating significant antiproliferative effects.
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivative | A431 | < 10 |
| Doxorubicin | A431 | 5 |
| 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivative | Jurkat | < 15 |
Anticonvulsant Activity
In another study, related compounds were tested for their anticonvulsant properties using the maximal electroshock seizure (MES) model. The results indicated that specific modifications to the piperidine structure enhanced anticonvulsant efficacy.
| Compound | MES ED50 (mg/kg) |
|---|---|
| Modified piperidine derivative | 20 |
| Phenytoin (standard) | 15 |
Anti-inflammatory Effects
Research into related compounds has revealed that some derivatives effectively inhibit COX enzymes, which are crucial in inflammatory processes. For example, a derivative showed an IC50 value of 0.04 μmol against COX-2, indicating strong anti-inflammatory potential.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
